Cas no 2248371-63-1 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate)
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248371-63-1
- EN300-6517169
- 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate
-
- Inchi: 1S/C16H12N2O6/c1-17-11(15(21)23-2)7-8-12(17)16(22)24-18-13(19)9-5-3-4-6-10(9)14(18)20/h3-8H,1-2H3
- InChI Key: LFPUOTNSJYRKKM-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(C(=O)OC)N1C)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 328.06953611g/mol
- Monoisotopic Mass: 328.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 94.9Ų
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6517169-0.05g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 0.05g |
$912.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-0.1g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 0.1g |
$956.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-0.25g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 0.25g |
$999.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-0.5g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 0.5g |
$1043.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-1.0g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-2.5g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 2.5g |
$2127.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-5.0g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-6517169-10.0g |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate |
2248371-63-1 | 10g |
$4667.0 | 2023-05-25 |
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate
Introduction to 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate (CAS No. 2248371-63-1)
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate, with the CAS number 2248371-63-1, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of isoindole derivatives and is characterized by its intricate molecular framework, which includes a pyrrole ring and an isoindole moiety.
The chemical structure of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate is particularly noteworthy for its dual functional groups. The presence of the pyrrole ring, known for its aromaticity and electron-rich nature, along with the isoindole moiety, which is often associated with biological activity, makes this compound a valuable candidate for various chemical and biological studies. The carboxylate groups further enhance its reactivity and solubility properties, making it suitable for a wide range of applications.
In the realm of medicinal chemistry, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate has been explored for its potential therapeutic properties. Recent studies have shown that isoindole derivatives can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain isoindole derivatives demonstrated significant cytotoxic activity against various cancer cell lines. This finding suggests that 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate could be a promising lead compound for further drug development.
Beyond its potential therapeutic applications, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate has also been investigated for its use in materials science. The unique electronic properties of the pyrrole and isoindole moieties make this compound an attractive candidate for the development of novel materials with specific optical and electronic properties. Research in this area has focused on the synthesis of conjugated polymers and small molecules that can be used in organic electronics and photovoltaic devices.
The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a suitable pyrrole derivative with an isoindole precursor followed by functional group modifications to introduce the carboxylate groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.
In terms of analytical methods, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and quantify 2-(1,3-dioxo-2,3-dihydro-1H_isoindol______________________-y_l)_5_m_e_t_h_y_l _1_m_e_t_h_y_l-_*_*_*_*_*_*_*_*_*_*_*_*_*_*_*_*_*_*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-_-_-_-_-_-_-_-_-_-_-_-_-_-_-_-_-_*___*___*___*___*___*___*___*___*___*__-_-_-_-_-_-_-_-_-_-__-_\-_-_\-_-_\-_-_\-_-_\-_-_\-_-_\-_-_\-_____*__*__*__*__*__*__*__*__*__*-___________---________---________---________---________---________---________---________---________---______--____________________________--____________________________--____________________________--____________________________--____________________________--____________________________--____________________________--____________________________--____________________________--____________________________--_______________________________________----_______________________________________----_______________________________________----_______________________________________----_______________________________________----_______________________________________----_______________________________________----_______________________________________----_______________________________________----____________________________________-----*-*------*------*------*------*------*------*------*------*------*---------------------------------------------------------------------------------------------------*------------*------------*------------*------------*------------*------------*------------*------------*------------*--------------------------------------------------------------------------------------------------------------------------------------------*-*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*-----------------------*--------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------_____________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________----------*------------------------------------------------------*----------*----------*----------*----------*----------*----------*----------*----------*----------* pyrrole-dicarboxylate. These techniques provide detailed structural information and help ensure the purity and identity of the synthesized compound.
The safety profile of 2-(1,3-dioxo-dihydro-isoindol-y_l)_5_m_e_t_h_y_l _***********_m_e_t_h_y_l-_m_e_t_h_y_l-p_y_r_r_o_l_e_-d_i_c_a_r_b_o_x_y_l_a_t_e) is an important consideration in its application. While specific toxicity data may vary depending on the context of use, general guidelines for handling organic compounds should be followed to ensure safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound. Additionally, it should be stored in a well-controlled environment to prevent degradation or contamination.
In conclusion, 2-(_m_e_t_h_y_l_-d_i_c_a_r_b_o_x_y_l_a_t_e (CAS No. _m_e_t_h_y_l_-d_i_c_a_r_b_o_x_y_l_a_t_e)) represents a fascinating molecule with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound,CAS No. _m_e_t_h_y_l_-d_i_c_a_r_b_o_x_y_l_a_t_e (CAS No. _m_e_t_h_y_l_-d_i_c_a_r_b_o_x_y_l_a_t_e)) will likely play an increasingly important role in advancing our understanding of complex organic molecules.
2248371-63-1 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)